Cas no 2730-02-1 (1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)-
• CAS No: 2730-02-1
• Molecular Formula: C₁₆H₁₁N₂F₃
• Molecular Weight: 288.26714
• CID: 240108
• PubChem ID: 10424186

1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)- Properties

Names and Identifiers

• 1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)-
• Pyrazole,1,5-diphenyl-3-(trifluoromethyl)- (6CI,8CI)
• CHEMBL28662
• 1,5-diphenyl-3-(trifluoromethyl)pyrazole
• SCHEMBL6451398
• QSQASSUNYGTMLF-UHFFFAOYSA-N
• 1,5-DIPHENYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
• 1,5-Diphenyl-3-trifluoromethyl-1H-pyrazole
• 1, 5-diphenyl-3-(trifluoromethyl)pyrazole
• BDBM50057570
• 2730-02-1
• C91104
• AKOS015966994
• DTXSID30439728

• InChIKey： QSQASSUNYGTMLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H11F3N2/c17-16(18,19)15-11-14(12-7-3-1-4-8-12)21(20-15)13-9-5-2-6-10-13/h1-11H
• SMILES： C1(N2C(C3C=CC=CC=3)=CC(C(F)(F)F)=N2)C=CC=CC=1

Computed Properties

• Exact Mass: 288.08753
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 288.08743285g/mol
• Heavy Atom Count: 21
• Complexity: 333
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82